(E)-4-(dimethylamino)-1,1-bis(ethylsulfanyl)but-3-en-2-one
Description
(E)-4-(dimethylamino)-1,1-bis(ethylsulfanyl)but-3-en-2-one, commonly referred to as (E)-4-DMAB, is a compound of sulfur and nitrogen that has recently gained attention for its potential applications in scientific research. This compound is a colorless, odorless, and relatively stable liquid that has been found to be non-toxic and non-irritating. It has been studied for its possible uses in a variety of scientific applications, including synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Antimicrobial Applications
The compound has been used in the synthesis of novel N-substituted 4-ethylsulfanyl-2-pyridones and triazolopyridines . These synthesized compounds have shown promising antimicrobial activities against four fungal and eight bacterial strains . This suggests that the compound could be used in the development of new antimicrobial drugs.
Chemotherapeutic Applications
The compound has been used in the synthesis of N-substituted 2-pyridones . These synthesized compounds have shown potential as chemotherapeutic agents . This suggests that the compound could be used in the development of new chemotherapeutic drugs.
Photoinitiator Applications
Although not directly related to the compound, similar compounds such as N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives have been used as photoinitiators under LEDs . This suggests that the compound could potentially be used in similar applications.
Polymerization Applications
Again, similar compounds such as Poly[2-(dimethylamino)ethyl methacrylate-co-ethylene dimethacrylate] have been used in dispersion polymerization for inhibition of pathogenic bacteria . This suggests that the compound could potentially be used in similar applications.
properties
IUPAC Name |
(E)-4-(dimethylamino)-1,1-bis(ethylsulfanyl)but-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NOS2/c1-5-13-10(14-6-2)9(12)7-8-11(3)4/h7-8,10H,5-6H2,1-4H3/b8-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBAPXSNKQOASS-BQYQJAHWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(C(=O)C=CN(C)C)SCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCSC(C(=O)/C=C/N(C)C)SCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NOS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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